Cas no 57602-02-5 (Bromo-PEG4-bromide)

• Product Name: Bromo-PEG4-bromide
• CAS No: 57602-02-5
• MF: C₁₀H₂₀Br₂O₄
• MW: 364.071402549744
• MDL: MFCD07369317
• CID: 826241
• PubChem ID: 11089808
• Update Time: 2025-05-20

Bromo-PEG4-bromide Chemical and Physical Properties

Names and Identifiers

• 1,14-Dibromo-3,6,9,12-tetraoxatetradecane
• 1,2-bis[2-(2-bromoethoxy)ethoxy]ethane
• Bromo-PEG4-bromide,Br-PEG4-br
• Bromo-PEG4-bromide
• Br-PEG4-Br
• C10H20Br2O4
• BIPG1335
• AX8052255
• AB0025609
• ST2408404
• W7098
• GS-4494
• SCHEMBL5838793
• 57602-02-5
• BP-21690
• SY107539
• 1,14-dibromo-3,6,9,12tetraoxatetradecane
• HY-W040527
• DA-18961
• AKOS015836182
• CS-W021267
• MFCD07369317
• DTXSID50454837
• 3,6,9,12-Tetraoxatetradecane, 1,14-dibromo-
• 1 pound not14-Dibromo-3 pound not6 pound not9 pound not12-tetraoxatetradecane

• MDL： MFCD07369317
• Inchi： 1S/C10H20Br2O4/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h1-10H2
• InChI Key： VYNNYZUBABMNTB-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCBr

Computed Properties

• Exact Mass: 361.97300
• Monoisotopic Mass: 361.97283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 1.2

Experimental Properties

• PSA: 36.92000
• LogP: 1.84260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Bromo-PEG4-bromide

Bromo-PEG4-Bromide (CAS No. 57602-02-5): A Comprehensive Overview

Bromo-PEG4-bromide, also known by its CAS number 57602-02-5, is a polyethylene glycol (PEG) derivative with bromine atoms attached at both ends of the polymer chain. This compound has gained significant attention in recent years due to its unique properties and versatile applications in various fields, including drug delivery systems, bioconjugation, and materials science. The bromine groups at the terminal positions of the PEG chain make it highly reactive, enabling it to serve as a bifunctional crosslinking agent in numerous chemical and biological applications.

Recent studies have highlighted the potential of Bromo-PEG4-bromide in enhancing the stability and bioavailability of therapeutic agents. For instance, researchers have successfully utilized this compound as a linker in the development of antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic drugs to monoclonal antibodies. This innovation has shown promising results in preclinical models, demonstrating improved targeting efficiency and reduced systemic toxicity compared to traditional linkers.

In addition to its role in drug delivery, Bromo-PEG4-bromide has also been explored for its applications in bioconjugation. Its ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids has made it a valuable tool in the field of biotechnology. A recent study published in *Nature Biotechnology* demonstrated the use of this compound as a crosslinker in the creation of enzyme-linked immunosorbent assays (ELISAs), where it significantly improved the sensitivity and specificity of the assay.

The synthesis of Bromo-PEG4-bromide involves a multi-step process that begins with the bromination of polyethylene glycol followed by purification and characterization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to ensure the purity and molecular weight consistency of the final product. These rigorous quality control measures are essential to guarantee the reliability and reproducibility of downstream applications.

One of the most exciting developments involving Bromo-PEG4-bromide is its use in materials science for creating stimuli-responsive hydrogels. These hydrogels can undergo structural changes in response to external stimuli such as temperature or pH, making them ideal for applications in controlled drug release and tissue engineering. A research team at Stanford University recently reported on the development of a PEG-based hydrogel using Bromo-PEG4-bromide as a crosslinker, which exhibited excellent biocompatibility and tunable mechanical properties.

Moreover, Bromo-PEG4-bromide has found applications in diagnostic imaging, particularly in the development of contrast agents for magnetic resonance imaging (MRI). Its ability to enhance the relaxivity of MRI contrast agents has been extensively studied, with promising results indicating improved image resolution and reduced adverse effects compared to conventional contrast agents.

Despite its numerous advantages, there are challenges associated with the use of Bromo-PEG4-bromide. One major concern is its potential immunogenicity due to the presence of PEG moieties, which can sometimes trigger immune responses in certain individuals. However, recent advancements in polymer chemistry have led to the development of stealthier PEG derivatives that minimize immune recognition while retaining their functional properties.

In conclusion, Bromo-PEG4-bromide (CAS No. 57602-02-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug delivery, bioconjugation, materials science, and diagnostic imaging. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing medical technologies and improving patient outcomes.